Cas no 1093077-77-0 (1,2,3,4,5,6-Hexa-O-[11-[4-(4-hexylphenylazo)phenoxy]undecanoyl]-D-mannitol)

• Product Name: 1,2,3,4,5,6-Hexa-O-[11-[4-(4-hexylphenylazo)phenoxy]undecanoyl]-D-mannitol
• CAS No: 1093077-77-0
• MF: C₁₈₀H₂₅₄N₁₂O₁₈
• MW: 2874.01241159439
• CID: 4552238
• PubChem ID: 253661530
• Update Time: 2025-11-01

1,2,3,4,5,6-Hexa-O-[11-[4-(4-hexylphenylazo)phenoxy]undecanoyl]-D-mannitol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6-Hexa-O-[11-[4-(4-hexylphenylazo)phenoxy]undecanoyl]-D-mannitol
• H1452
• T71586

• Inchi： 1S/C180H254N12O18/c1-7-13-19-61-79-147-91-103-153(104-92-147)181-187-159-115-127-165(128-116-159)199-139-73-55-43-31-25-37-49-67-85-173(193)205-145-171(207-175(195)87-69-51-39-27-33-45-57-75-141-201-167-131-119-161(120-132-167)189-183-155-107-95-149(96-108-155)81-63-21-15-9-3)179(209-177(197)89-71-53-41-29-35-47-59-77-143-203-169-135-123-163(124-136-169)191-185-157-111-99-151(100-112-157)83-65-23-17-11-5)180(210-178(198)90-72-54-42-30-36-48-60-78-144-204-170-137-125-164(126-138-170)192-186-158-113-101-152(102-114-158)84-66-24-18-12-6)172(208-176(196)88-70-52-40-28-34-46-58-76-142-202-168-133-121-162(122-134-168)190-184-156-109-97-150(98-110-156)82-64-22-16-10-4)146-206-174(194)86-68-50-38-26-32-44-56-74-140-200-166-129-117-160(118-130-166)188-182-154-105-93-148(94-106-154)80-62-20-14-8-2/h91-138,171-172,179-180H,7-90,139-146H2,1-6H3/b187-181+,188-182+,189-183+,190-184+,191-185+,192-186+/t171-,172-,179-,180-/m1/s1
• InChI Key： DMCHOYXACRXKRI-AWBASMJUSA-N
• SMILES： O(C(CCCCCCCCCCOC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)CCCCCC)=O)[C@H]([C@@H](COC(CCCCCCCCCCOC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)CCCCCC)=O)OC(CCCCCCCCCCOC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)CCCCCC)=O)[C@@H]([C@@H](COC(CCCCCCCCCCOC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)CCCCCC)=O)OC(CCCCCCCCCCOC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)CCCCCC)=O)OC(CCCCCCCCCCOC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 210
• Rotatable Bond Count: 131
• Complexity: 4680
• XLogP3: 60.5
• Topological Polar Surface Area: 362

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2,3,4,5,6-Hexa-O-[11-[4-(4-hexylphenylazo)phenoxy]undecanoyl]-D-mannitol

Exploring the Unique Properties and Applications of 1,2,3,4,5,6-Hexa-O-[11-[4-(4-hexylphenylazo)phenoxy]undecanoyl]-D-mannitol (CAS No. 1093077-77-0)

In the realm of advanced organic chemistry and material science, 1,2,3,4,5,6-Hexa-O-[11-[4-(4-hexylphenylazo)phenoxy]undecanoyl]-D-mannitol (CAS No. 1093077-77-0) stands out as a highly specialized compound with unique structural and functional characteristics. This molecule, often abbreviated for convenience, belongs to the family of azo-based surfactants and sugar-derived amphiphiles, combining the photoresponsive properties of azobenzene with the biocompatibility of D-mannitol. Its complex architecture makes it a subject of intense research in fields ranging from drug delivery systems to smart materials.

The compound's name reveals its intricate design: a D-mannitol core is functionalized with six 11-[4-(4-hexylphenylazo)phenoxy]undecanoyl chains. This hexa-substituted structure imparts remarkable amphiphilic behavior, enabling applications in molecular self-assembly and nanostructure formation. Researchers are particularly intrigued by its photoisomerization capability due to the azobenzene moieties, which allows reversible structural changes under specific light wavelengths—a property leveraged in light-responsive drug release and optical switching devices.

Recent studies highlight its potential in targeted cancer therapy, where the compound's biodegradable ester linkages and tunable hydrophilicity facilitate controlled drug encapsulation and release. The hexylphenylazo groups contribute to enhanced membrane permeability, addressing a critical challenge in nanomedicine. Moreover, its liquid crystalline behavior at certain temperatures has sparked interest in adaptive optics and sensors, aligning with the growing demand for stimuli-responsive materials in wearable technology.

From a synthetic perspective, the preparation of 1,2,3,4,5,6-Hexa-O-[11-[4-(4-hexylphenylazo)phenoxy]undecanoyl]-D-mannitol involves multi-step esterification and azo-coupling reactions, requiring precise control over stoichiometry and reaction conditions. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for verifying its high purity, crucial for biomedical applications. The compound's low toxicity profile, as evidenced by preliminary in vitro studies, further bolsters its candidacy for theranostic platforms.

Environmental considerations are also part of the discourse. As industries seek greener surfactants, the biodegradability of such sugar-based derivatives positions them as alternatives to conventional petrochemical amphiphiles. Innovations in catalytic synthesis could further reduce the ecological footprint of producing this compound, resonating with the global push toward sustainable chemistry.

In summary, 1,2,3,4,5,6-Hexa-O-[11-[4-(4-hexylphenylazo)phenoxy]undecanoyl]-D-mannitol exemplifies the convergence of molecular engineering and application-driven design. Its versatility across pharmaceuticals, nanotechnology, and advanced materials underscores its significance in contemporary research, offering solutions to some of today's most pressing scientific challenges.